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Compound of Interest

Compound Name:
1-(1-ethylpiperidin-4-yl)-1H-

pyrazol-5-amine

CAS No.: 957005-84-4

Cat. No.: B2855532

Get Quote

Executive Summary
The ethylpiperidin-pyrazole moiety—specifically the 1-ethylpiperidin-4-yl-pyrazole architecture

—is a "privileged scaffold" in modern drug discovery, frequently appearing in kinase inhibitors

(e.g., FLT3, JAK, EED) and GPCR ligands (e.g., CCR5, CB1).

While the scaffold offers exceptional solubility (via the basic piperidine nitrogen) and tunable

lipophilicity (via the pyrazole core), it presents distinct ADME challenges. The

-ethyl group serves as a metabolic "soft spot" for oxidative dealkylation, and the basic nitrogen
at physiological pH creates a pharmacophore often associated with hERG channel inhibition.
This guide details the mechanistic basis of these properties and provides actionable protocols
for their assessment and optimization.

Part 1: Structural Basis & Physicochemical
Profile[1][2]
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The Physicochemical Architecture
The success of this scaffold relies on a delicate balance between the solubilizing basic amine

and the lipophilic aromatic core.

Piperidine Nitrogen (

~9.0–10.5): At physiological pH (7.4), the piperidine nitrogen is predominantly protonated.
This cationic charge drives high aqueous solubility, particularly in the acidic environment of
the stomach, facilitating dissolution-limited absorption.

The Ethyl "Anchor": Unlike a methyl group, the ethyl substituent increases lipophilicity (

), enhancing passive membrane permeability. However, it also introduces a rotatable bond
that can impact entropic binding penalties and metabolic accessibility.

Pyrazole Core: Acts as a rigid linker and hydrogen bond donor/acceptor (depending on

tautomerism), often critical for kinase hinge binding.

The Permeability-Solubility Paradox
While the protonated species aids solubility, only the uncharged species passively permeates

biological membranes. The ethylpiperidin-pyrazole scaffold typically exhibits Class I or Class II

characteristics in the Biopharmaceutics Classification System (BCS), depending on the specific

pyrazole substituents.

Optimization Logic:

Too Basic (

> 10): High solubility, poor permeability (trapped as cation).

Too Lipophilic (

> 3.5): High permeability, high metabolic clearance, high hERG risk.

Part 2: Metabolic Stability & Clearance Mechanisms
The primary clearance vector for ethylpiperidin-pyrazole scaffolds is CYP450-mediated

oxidative metabolism. Understanding the regioselectivity of these reactions is crucial for half-life
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(

) optimization.

The N-Dealkylation Liability
The

-ethyl group is highly susceptible to

-dealkylation, primarily driven by CYP3A4 and CYP2D6. This reaction proceeds via an

-carbon hydroxylation mechanism, leading to an unstable carbinolamine intermediate that
collapses to release acetaldehyde and the des-ethyl (secondary amine) metabolite.

Consequence: The des-ethyl metabolite often loses potency (if the ethyl group fills a

hydrophobic pocket) or gains off-target activity.

Mitigation Strategy: Deuteration of the methylene protons (

) or replacement with a fluoro-ethyl group to block hydrogen abstraction.

Ring Oxidation
The electron-rich pyrazole and piperidine rings are targets for hydroxylation.

Piperidine Oxidation: Occurs at the

-carbon adjacent to the nitrogen (if not blocked) or the

-carbon.

Pyrazole Oxidation: Less common but can occur if the ring is not substituted with electron-

withdrawing groups.

Visualization: Metabolic Pathways
The following diagram illustrates the primary metabolic fates of the scaffold.
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Caption: Primary metabolic clearance pathways. The dominant N-dealkylation route (black

arrows) releases acetaldehyde and a secondary amine.

Part 3: Toxicity & Safety (hERG Inhibition)
A critical liability of the ethylpiperidin-pyrazole scaffold is hERG potassium channel blockade, a

marker for QT interval prolongation and arrhythmia.

The hERG Pharmacophore
The hERG channel pore binds molecules with:

A basic nitrogen (protonated at physiological pH).

Two lipophilic aromatic moieties (the "T-shape" or "V-shape" conformation).

The 1-ethylpiperidin-4-yl-pyrazole motif perfectly mimics this pharmacophore: the piperidine

provides the basic center, and the pyrazole (plus its substituents) provides the aromatic tail.

Mitigation Strategies
To reduce hERG affinity without destroying target potency:
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Reduce Basicity: Add an electron-withdrawing group (e.g., fluorine) to the piperidine ring to

lower

below 8.0.

Zwitterionic Approach: Introduce a carboxylic acid or isostere elsewhere to neutralize the

overall charge.

Steric Shielding: Introduce substituents (e.g., methyl) adjacent to the basic nitrogen to

sterically hinder binding to the hERG pore tyrosine residues.

Part 4: Experimental Protocols
Protocol A: Microsomal Stability & N-Dealkylation
Kinetics
Purpose: To quantify the intrinsic clearance (

) and identify the contribution of N-dealkylation.

Reagents:

Pooled Liver Microsomes (Human/Rat/Mouse) at 20 mg/mL.

NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6PDH).

Test Compound (10 mM DMSO stock).

Workflow:

Pre-incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer (pH 7.4). Spike test

compound to final concentration of 1 µM (0.1% DMSO). Incubate at 37°C for 5 min.

Initiation: Add NADPH regenerating system to start the reaction.

Sampling: At

min, remove 50 µL aliquots.
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Quenching: Immediately dispense into 150 µL ice-cold acetonitrile containing internal

standard (e.g., Tolbutamide).

Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

Monitor: Parent depletion (MRM transition) AND Des-ethyl metabolite formation (Parent

Mass - 28 Da).

Calculation: Plot

vs. time. Slope

determines

.

Protocol B: Flux Assay (PAMPA) for Permeability
Purpose: To assess passive diffusion of the scaffold across an artificial membrane.

Workflow:

Donor Plate: Prepare 10 mM compound in DMSO. Dilute to 10 µM in PBS (pH 7.4). Add 150

µL to donor wells.

Membrane: Coat the PVDF filter of the acceptor plate with 5 µL of 1% lecithin in dodecane.

Acceptor Plate: Add 300 µL of PBS (pH 7.4) to acceptor wells.

Sandwich: Place acceptor plate on top of donor plate. Incubate for 5 hours at room

temperature in a humidity chamber.

Quantification: Separate plates. Analyze both donor and acceptor wells via UV-Vis

spectroscopy or LC-MS.

Calculation:

Part 5: Optimization Logic & Case Study
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Decision Tree for Scaffold Optimization
Use this logic flow to guide structural modifications based on PK data.

Lead Compound
(Ethylpiperidin-Pyrazole)

Microsomal Stability
(t1/2 < 30 min?)

hERG Inhibition
(IC50 < 10 µM?)

No

Metabolic Liability

Yes

Cardiotoxicity Risk

Yes

Optimized Candidate

No

Deuterate Ethyl Group
(-CD2CH3)

Block Piperidine Ring
(Add F or Me)

Reduce Basicity
(pKa < 8)

Increase Polarity
(Add -OH or -COOH)
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Caption: Strategic decision tree for addressing common PK liabilities in ethylpiperidin-pyrazole

scaffolds.

Case Study: EED Inhibitor (EEDi-5285)
A prominent example of this scaffold's utility is EEDi-5285, a potent inhibitor of Embryonic

Ectoderm Development (EED).[1][2][3]

Challenge: Early analogs with simple piperidines showed poor oral bioavailability due to

rapid clearance.

Solution: The 1-ethylpiperidin-4-yl group was utilized to fill a specific hydrophobic pocket in

the EED protein, drastically improving potency (

nM).

PK Outcome: Despite the metabolic liability of the ethyl group, the high potency allowed for

lower dosing, and the overall lipophilicity was balanced to achieve excellent oral

bioavailability in xenograft models [1].

Key Lesson: The ethyl group is often essential for potency; if metabolic stability is

compromised, it should be optimized via scaffold hopping (e.g., switching to a bridged

piperidine) rather than simply removing the ethyl anchor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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